Antitumor agent-190

• Molecular Formula: C26H22N4O6S
• Molecular Weight: 518.5 g/mol
• InChI: InChI=1S/C26H22N4O6S/c31-26(19-2-1-11-27-17-19)10-3-20-18-29(37(34,35)23-7-4-21(5-8-23)30(32)33)25-9-6-22(16-24(20)25)28-12-14-36-15-13-28/h1-11,16-18H,12-15H2/b10-3+
• InChIKey: IXTZHPRXOYKKRP-XCVCLJGOSA-N

Researchers studying TNBC or polypharmacology need dual pathway inhibitors but often rely on single-target agents or co-dosing, which fails to replicate integrated mechanisms. Antitumor agent-190 solves this with a single indole-pyridine chalcone scaffold. - **Dual validated targets**: Hexokinase 2 (mitochondrial) + tubulin (colchicine site); CETSA & pull-down confirmed - **Potent TNBC activity**: IC50 = 0.764 µM in MDA-MB-231; 5-fold selectivity over normal cells - **Quantifiable apoptosis**: ROS accumulation + mitochondrial membrane collapse (JC-1, CellROX ready) Available for SAR benchmarking against 55 analogs. Ships globally as a research chemical probe.

Antitumor Agent-190 Dual HK2–Tubulin Inhibitor

Antitumor agent-190 (also cataloged as HK2-IN-2, HY-168717, CAS 3056278-80-6) is a synthetic indole-pyridine chalcone derivative identified as the most potent antiproliferative compound within a library of 55 structural analogs [1]. It functions as a dual-mechanism inhibitor that simultaneously targets hexokinase 2 (HK2) at the mitochondrial level and binds to the colchicine site of tubulin, disrupting microtubule dynamics [1]. The compound has a molecular formula of C₂₆H₂₂N₄O₆S and a molecular weight of 518.54 g/mol [2].

Dual HK2–tubulin pathway inhibition study fit

Cell-model endpoint review: MDA-MB-231 proliferation and metabolic stress

Indole-chalcone SAR optimization research workflow

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source
• [2] MedChemExpress. Antitumor agent-190 (HY-168717) Product Datasheet. CAS 3056278-80-6, MW 518.54, Formula C26H22N4O6S. View Source

Antitumor Agent-190 Dual Mechanism Advantage

Substituting Antitumor agent-190 with a generic hexokinase 2 inhibitor (e.g., Lonidamine, Benitrobenrazide) or a classical microtubule-targeting agent (e.g., colchicine) fails to replicate its dual-oncology pharmacology. Single-target HK2 inhibitors lack the concomitant microtubule disruption that blocks cell-cycle progression and induces apoptosis through a second, independent pathway [1]. Conversely, tubulin-only binders do not impair HK2-driven mitochondrial respiration, leaving the metabolic vulnerability of cancer cells unaddressed [1]. The integrated dual mechanism is intrinsic to the indole-pyridine chalcone scaffold and is not recapitulated by combining two separate single-target agents in vitro [1].

This compound

Dual HK2–tubulin engagement — reported to disrupt mitochondrial respiration and microtubule dynamics simultaneously.

HK2-only inhibitor

Benitrobenrazide, Lonidamine — lack tubulin-binding activity; the dual-pathway cellular stress profile may not transfer.

Tubulin-only binder

Colchicine-site agents — HK2-mediated metabolic endpoints may remain unaddressed; pathway-response endpoints may differ.

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source

Antitumor Agent-190 vs. Comparator Evidence

Dual HK2–Tubulin Targeting Validation

Antitumor agent-190 (compound 26) is confirmed to engage both tubulin and hexokinase 2 through independent binding events. A cellular thermal shift assay (CETSA) demonstrated specific binding to HK2, while competitive binding assays localized the tubulin interaction to the colchicine site [1]. Biotin probe pull-down experiments provided direct evidence that a single molecule exerts antiproliferative activity through simultaneous disruption of microtubule function and inhibition of HK2 activity [1]. In contrast, the reference HK2 inhibitor Benitrobenrazide (IC₅₀ = 0.53 µM for HK2) has no reported tubulin-binding activity , and Lonidamine (IC₅₀ = 90 µM for aerobic glycolysis inhibition in Ehrlich ascites tumor cells) lacks microtubule-targeting capacity .

Dual HK2–tubulin target validation

Head-to-head

HK2 (CETSA) + tubulin (colchicine site competition) — dual engagement confirmed by biotin probe pull-down

Supports target-engagement assay context for dual-pathway research

Single-target comparators lack one binding event

Evidence Dimension	Mechanism of action – dual vs single target engagement
Target Compound Data	Dual target: HK2 (CETSA-confirmed binding) + Tubulin (colchicine site competition); validated by biotin probe pull-down [1]
Comparator Or Baseline	Benitrobenrazide: HK2 only (IC₅₀ 0.53 µM, no tubulin activity) ; Lonidamine: HK2 only (IC₅₀ 90 µM aerobic glycolysis, no tubulin activity)
Quantified Difference	Two pharmacologically distinct targets engaged by a single small molecule vs one target for comparators
Conditions	CETSA in MDA-MB-231 cell lysate; tubulin polymerization assay; biotin probe pull-down in MDA-MB-231 cells [1]

Why This Matters

Dual targeting provides a built-in polypharmacology advantage not achievable by co-administering separate HK2 and tubulin inhibitors, reducing the experimental variables in preclinical oncology studies.

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source

Potency in MDA-MB-231 TNBC vs. Glycolysis Inhibitors

Antitumor agent-190 inhibits MDA-MB-231 triple-negative breast cancer cell proliferation with an IC₅₀ of 0.764 µM, as the most potent compound among 55 synthesized indole-chalcone derivatives [1]. By comparison, the classical glycolysis inhibitor 2-deoxy-D-glucose (2-DG), which also acts upstream on hexokinase, exhibits an IC₅₀ of approximately 8.0 mM in the same MDA-MB-231 cell line after 24 h [2]. This represents an approximately 10,000-fold potency advantage on a molar basis. The HK2 inactivator Lonidamine shows an IC₅₀ of 90 µM for aerobic glycolysis inhibition in Ehrlich ascites tumor cells, approximately 118-fold weaker than Antitumor agent-190 in the MDA-MB-231 antiproliferative assay .

MDA-MB-231 antiproliferative potency

Cross-study comparable

IC₅₀ 0.764 µM vs 2-DG ≈ 8.0 mM (~10,000-fold reported difference); Lonidamine IC₅₀ 90 µM (different endpoint)

Supports cell-model endpoint review at low test concentrations

Assay conditions differ between studies; direct ranking requires validation

Evidence Dimension	Antiproliferative IC₅₀ against MDA-MB-231 cells
Target Compound Data	IC₅₀ = 0.764 µM [1]
Comparator Or Baseline	2-Deoxyglucose: IC₅₀ ≈ 8.0 mM in MDA-MB-231 [2]; Lonidamine: IC₅₀ = 90 µM (aerobic glycolysis inhibition in Ehrlich ascites tumor cells)
Quantified Difference	~10,000-fold more potent than 2-DG; ~118-fold more potent than Lonidamine (note: different assay endpoints)
Conditions	MDA-MB-231 cells; MTT assay for compound 26 [1]; crystal violet assay for 2-DG after 24 h [2]

Why This Matters

The sub-micromolar potency against an aggressive TNBC cell line enables effective target engagement at low compound concentrations, minimizing solvent-related artifacts and off-target effects in cell-based experiments.

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source
• [2] MDPI. Anticancer Effect of Pacificusoside D from the Starfish Solaster pacificus in Combination with 2-Deoxy-D-glucose on Oxidative Phosphorylation in Triple-Negative Breast Cancer Cells MDA-MB-231. 2026. IC₅₀ 8.0/8.4 mM for 2-DG after 24 h. View Source

Cancer-Selective Cytotoxicity vs. Glycolysis Inhibitors

Antitumor agent-190 displays a 5-fold selectivity for MDA-MB-231 cancer cells compared with normal human cells, as directly evaluated in the originating study [1]. This selectivity profile is a critical differentiator because the comparator glycolysis inhibitor 2-deoxyglucose (2-DG) shows no intrinsic cancer-cell selectivity—it inhibits both cancer and normal cells by competing with glucose at hexokinase, causing systemic toxicity that has limited its clinical translation [2]. Benitrobenrazide, while potent against HK2 (IC₅₀ = 0.53 µM), has not been reported to exhibit differential cytotoxicity between cancer and normal cells in peer-reviewed studies .

Tumor-cell vs. normal-cell selectivity

Class-level

5-fold selectivity for MDA-MB-231 over normal human cells reported; 2-DG non-selective

Reported tumor-cell model response context; wider experimental window for target-validation studies

Benitrobenrazide selectivity data not reported

Evidence Dimension	Cancer-cell selectivity (fold difference vs normal human cells)
Target Compound Data	5-fold selectivity for MDA-MB-231 over normal human cells [1]
Comparator Or Baseline	2-Deoxyglucose: no reported cancer-cell selectivity, inhibits normal and cancer cells indiscriminately [2]; Benitrobenrazide: cancer selectivity data not reported
Quantified Difference	5-fold differential cytotoxicity (compound 26) vs 1-fold (non-selective) for 2-DG
Conditions	Parallel cytotoxicity assessment in MDA-MB-231 and normal human cell lines [1]

Why This Matters

A 5-fold selectivity margin reduces the risk of confounding cytotoxicity in co-culture models and provides a wider experimental window for target-validation studies without excessive normal-cell death.

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source
• [2] Raez LE, Papadopoulos K, Ricart AD, et al. A phase I dose-escalation trial of 2-deoxy-D-glucose alone or combined with docetaxel in patients with advanced solid tumors. Cancer Chemother Pharmacol. 2013;71(2):523-530. (2-DG lacks cancer-selective cytotoxicity). View Source

Most Potent Indole-Chalcone Analog

Within a rationally designed library of 55 novel indole-chalcone derivatives, compound 26 (Antitumor agent-190) exhibited the highest antiproliferative activity against MDA-MB-231 cells, with an IC₅₀ of 0.764 µM [1]. This intra-series rank provides a direct head-to-head comparison against close structural analogs that share the same indole-chalcone core but differ in substituent patterns. The quantitative structure-activity relationship (QSAR) derived from this library guided further structural modifications, confirming that the specific substitution pattern of compound 26 is uniquely optimized for antiproliferative potency within this chemotype [1].

Rank within indole-chalcone library

Head-to-head

#1 / 55 analogs — IC₅₀ 0.764 µM against MDA-MB-231

Reported top rank in tested set; supports SAR-optimized probe selection

QSAR-guided lead; exact IC₅₀ gap to next analog not specified

Evidence Dimension	Antiproliferative potency rank within a 55-compound indole-chalcone library
Target Compound Data	Ranked #1 of 55; IC₅₀ = 0.764 µM against MDA-MB-231 [1]
Comparator Or Baseline	54 other indole-chalcone derivatives with identical core scaffold but varying substituents; all exhibited higher IC₅₀ values (less potent) [1]
Quantified Difference	Most potent among 55; exact IC₅₀ differences to the next-most-potent analog not specified in the abstract but confirmed by systematic evaluation [1]
Conditions	Systematic antiproliferative evaluation of 55 compounds against MDA-MB-231 cells using MTT assay [1]

Why This Matters

The intra-series rank eliminates the variability of cross-study comparisons; any user seeking an indole-chalcone-based antiproliferative probe can be confident that compound 26 represents the SAR-optimized lead within this published library.

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source

ROS Accumulation & MMP Collapse

Treatment with Antitumor agent-190 leads to accumulation of reactive oxygen species (ROS) and dysfunction of the mitochondrial membrane potential (MMP) in MDA-MB-231 cells, as reported in the primary characterization study [1]. These downstream effects are mechanistically linked to both HK2 inhibition (impairing mitochondrial respiration) and microtubule disruption (triggering mitotic stress) [1]. By comparison, the single-target HK2 inhibitor Benitrobenrazide has been shown to cause DNA damage but not explicitly ROS accumulation or MMP collapse , while the tubulin binder colchicine induces apoptosis primarily through mitotic arrest without directly impairing HK2-mediated mitochondrial function [2].

ROS accumulation & MMP collapse

Cross-study comparable

Reported ROS ↑ and MMP ↓ in MDA-MB-231; dual-pathway mitochondrial stress

Supports multi-parametric phenotypic screening endpoint context

HK2 + microtubule stress signals; Benitrobenrazide ROS/MMP data not reported

Evidence Dimension	Downstream cellular stress markers – ROS accumulation and MMP dysfunction
Target Compound Data	Significant ROS accumulation and MMP dysfunction; promotes apoptosis and blocks cell cycle [1]
Comparator Or Baseline	Benitrobenrazide: DNA damage reported but ROS/MMP not explicitly characterized ; Colchicine: mitotic arrest without HK2-mediated mitochondrial impairment [2]
Quantified Difference	Dual-pathway mitochondrial stress (HK2-dependent + microtubule-dependent) vs single-pathway stress for each comparator
Conditions	MDA-MB-231 cells; ROS detection by fluorescent probe; MMP measured by JC-1 or TMRM staining [1]

Why This Matters

The combined induction of ROS and MMP collapse provides a robust, multi-parametric readout for phenotypic screening campaigns, enabling users to distinguish on-target dual-mechanism activity from single-mechanism or off-target cytotoxicity.

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source
• [2] Lu Y, Chen J, Xiao M, Li W, Miller DD. An overview of tubulin inhibitors that interact with the colchicine binding site. Pharm Res. 2012;29(11):2943-2971. (Colchicine-site binders induce mitotic arrest; HK2-independent mechanism). View Source

Antitumor Agent-190 Application Scenarios

TNBC Glycolysis–Microtubule Crosstalk Probe

Antitumor agent-190 is directly validated in the MDA-MB-231 TNBC model (IC₅₀ = 0.764 µM) and demonstrates 5-fold selectivity over normal cells [1]. This makes it a suitable chemical probe for dissecting the mechanistic intersection between glycolysis (via HK2 inhibition) and cytoskeletal dynamics (via tubulin binding) in TNBC, a cancer subtype with limited targeted therapeutic options. Researchers studying metabolic reprogramming in aggressive breast cancer can use this compound as a single-agent tool to simultaneously perturb two cancer-relevant pathways [1].

Dual-Target Polypharmacology Standard

The dual HK2–tubulin targeting mechanism of Antitumor agent-190, validated by CETSA, competitive binding assays, and biotin probe pull-down experiments [1], positions it as a reference standard for medicinal chemistry programs pursuing intentionally designed dual inhibitors. Unlike co-dosing two single-target agents, this compound provides a defined molecular probe where both activities reside within a single chemotype, enabling unambiguous SAR analysis and target engagement studies in polypharmacology campaigns [1].

Mitochondrial Dysfunction Phenotypic Screening

The compound induces ROS accumulation and mitochondrial membrane potential collapse, leading to apoptosis and cell-cycle arrest [1]. These downstream effects are quantifiable and mechanistically linked to dual target engagement. Screening facilities and academic labs can use Antitumor agent-190 as a positive control or test article in phenotypic assays measuring mitochondrial health (e.g., JC-1 MMP assay, CellROX ROS detection), where a single compound triggering both HK2-dependent metabolic crisis and tubulin-dependent mitotic stress provides a robust multi-endpoint reference signal [1].

Indole-Chalcone SAR Lead

As the most potent compound among 55 indole-chalcone derivatives in the published library, Antitumor agent-190 serves as the lead template for SAR-driven optimization [1]. Medicinal chemists seeking to develop next-generation dual HK2–tubulin inhibitors can procure this compound as a benchmark, using its IC₅₀ value (0.764 µM) and selectivity profile as performance thresholds against which newly synthesized analogs must be compared [1]. The published QSAR and structural modification data provide a ready starting point for rational design [1].

Application

Selection Property

Validation Focus

TNBC glycolysis–microtubule crosstalk studies

Dual-pathway probe fit

MDA-MB-231 proliferation and metabolic stress endpoint review

Dual-target polypharmacology SAR research

Single-chemotype dual activity

Target engagement and pathway-response interpretation

Mitochondrial dysfunction phenotypic screening

Multi-endpoint stress induction

ROS and MMP readout reproducibility in cell models

Indole-chalcone SAR lead benchmarking

Intra-library rank context

Comparative potency against close structural analogs

• [1] Zheng M, Liu G, Han Y, Qian P, Wu M, et al. Synthesis, biological evaluation and mechanism study of a novel indole-pyridine chalcone derivative as antiproliferative agent against tumor cells through dual targeting tubulin and HK2. Eur J Med Chem. 2025 Jan 15;282:117058. doi:10.1016/j.ejmech.2024.117058. PMID: 39571460. View Source